Cas no 2580235-17-0 (5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid)

• Product Name: 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid
• CAS No: 2580235-17-0
• MF: C₂₇H₂₈N₂O₄
• MW: 444.522227287292
• CID: 5662650
• PubChem ID: 165892704
• Update Time: 2025-08-05

5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730506
• 2580235-17-0
• 5-[butyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

• Inchi： 1S/C27H28N2O4/c1-3-4-15-29(2)18-13-14-25(23(16-18)26(30)31)28-27(32)33-17-24-21-11-7-5-9-19(21)20-10-6-8-12-22(20)24/h5-14,16,24H,3-4,15,17H2,1-2H3,(H,28,32)(H,30,31)
• InChI Key： QDTGHYBMDCHHPJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(=O)O)N(C)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.20490738g/mol
• Monoisotopic Mass: 444.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2580235-17-0): A Comprehensive Overview

5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2580235-17-0) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable for protecting amine functionalities during peptide chain assembly.

The molecular structure of 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid features a benzoic acid core substituted with both butyl(methyl)amino and Fmoc-protected amino groups. This unique arrangement provides excellent solubility in common organic solvents like DMF and DMSO, which is essential for its applications in peptide coupling reactions. Researchers often search for "Fmoc-amino acid derivatives solubility" or "CAS 2580235-17-0 applications" when working with this compound.

In modern drug discovery, 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid plays a pivotal role as a building block for peptidomimetics and bioactive peptide development. Its compatibility with standard Fmoc-based SPPS protocols makes it a preferred choice for creating modified peptides with enhanced stability or specific biological activities. Recent trends show increasing interest in "modified amino acids for peptide drugs" and "Fmoc-protected building blocks" in pharmaceutical forums.

The compound's stability under typical peptide synthesis conditions (pH 7-9, room temperature) and its clean deprotection characteristics using piperidine solutions contribute to its popularity. Many researchers specifically look for "CAS 2580235-17-0 synthesis protocol" or "Fmoc removal conditions" when planning experiments with this material. The butyl(methyl)amino side chain offers interesting possibilities for modulating the lipophilicity of resulting peptides, a property frequently searched as "amino acid lipophilicity modification".

Quality control of 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid typically involves HPLC analysis with UV detection at 265-300 nm (characteristic of Fmoc chromophore) and mass spectrometry verification. The pharmaceutical industry's growing focus on "peptide drug impurities" and "amino acid derivative characterization" reflects the importance of such analytical methods for this compound.

From a commercial perspective, CAS 2580235-17-0 has seen steady demand in the research chemical market, particularly from peptide therapeutic developers and academic laboratories. Market analysis reveals searches for "bulk Fmoc-amino acids" and "custom peptide building blocks" have increased by 35% year-over-year, indicating strong sector growth. The compound's stability at -20°C (recommended storage condition) makes it suitable for long-term inventory maintenance.

Recent scientific literature highlights innovative applications of 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid in developing targeted drug delivery systems and enzyme-resistant peptide analogs. These applications align with current research trends visible in search queries like "peptide stability enhancement" and "Fmoc-amino acids for drug delivery". The compound's structural features allow for further functionalization, making it versatile for various bioconjugation strategies.

Environmental and handling considerations for 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid follow standard laboratory safety protocols for Fmoc-protected compounds. While not classified as hazardous, proper ventilation and personal protective equipment are recommended during handling, as reflected in common searches for "Fmoc-amino acid safety data". The compound's biodegradability profile makes it environmentally preferable to some alternative protecting groups.

The synthesis of 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid typically involves multi-step organic transformations starting from commercially available precursors. Process chemists often search for "Fmoc protection optimization" and "amino acid derivative synthesis" when developing manufacturing protocols. Recent advances in green chemistry approaches have been applied to similar compounds, suggesting potential for more sustainable production methods.

In analytical applications, CAS 2580235-17-0 serves as a valuable reference standard for method development in peptide analysis. The growing field of "therapeutic peptide characterization" has increased demand for high-purity amino acid derivatives like this compound. Its distinct UV absorption characteristics make it particularly useful for HPLC method development in peptide chemistry.

The global market for specialized amino acid derivatives like 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid is projected to grow significantly, driven by expanding peptide-based drug discovery programs. Commercial inquiries frequently include terms like "Fmoc-amino acid suppliers" and "custom peptide synthesis reagents", reflecting the compound's importance in contemporary research. Proper documentation including Certificate of Analysis is crucial for research reproducibility.

Future research directions for 5-butyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid may explore its potential in developing macrocyclic peptides or as a component in peptide-polymer conjugates. These emerging areas correspond to increasing searches for "constrained peptide scaffolds" and "hybrid biomaterials". The compound's structural flexibility positions it well for such innovative applications in medicinal chemistry and materials science.